Cas no 2034285-99-7 (N-1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)azetidin-3-ylpyrimidin-2-amine)

• Product Name: N-1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)azetidin-3-ylpyrimidin-2-amine
• CAS No: 2034285-99-7
• MF: C₁₃H₁₅N₅OS
• MW: 289.356100320816
• CID: 6223112
• PubChem ID: 119103796
• Update Time: 2025-10-29

N-1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)azetidin-3-ylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)azetidin-3-ylpyrimidin-2-amine
• (2,4-dimethyl-1,3-thiazol-5-yl)-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone
• (2,4-dimethylthiazol-5-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone
• F6550-4580
• CHEMBL4975692
• AKOS026703714
• N-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]pyrimidin-2-amine
• 2034285-99-7

• Inchi： 1S/C13H15N5OS/c1-8-11(20-9(2)16-8)12(19)18-6-10(7-18)17-13-14-4-3-5-15-13/h3-5,10H,6-7H2,1-2H3,(H,14,15,17)
• InChI Key： PLBCFGVEQVSFQL-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(N1CC(C1)NC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 289.09973129g/mol
• Monoisotopic Mass: 289.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 99.2Ų

Additional information on N-1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)azetidin-3-ylpyrimidin-2-amine

Introduction to N-1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)azetidin-3-ylpyrimidin-2-amine (CAS No. 2034285-99-7)

N-1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)azetidin-3-ylpyrimidin-2-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2034285-99-7, represents a fascinating intersection of heterocyclic chemistry and medicinal applications. The molecular structure of this compound incorporates several key functional groups, including a thiazole moiety and a pyrimidine ring, which are both well-documented for their diverse biological activities.

The N-1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)azetidin-3-ylpyrimidin-2-amino moiety itself is particularly intriguing due to its potential to interact with biological targets in novel ways. The presence of the thiazole ring suggests possible antimicrobial and anti-inflammatory properties, while the pyrimidine component is often associated with kinase inhibition and other pharmacological effects. These characteristics make the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on the development of new heterocyclic compounds for therapeutic purposes. The thiazole and pyrimidine scaffolds are among the most studied classes of heterocycles due to their inherent biological activity and structural versatility. Studies have shown that derivatives of these scaffolds can exhibit a wide range of pharmacological effects, including antiviral, anticancer, and anti-inflammatory actions. The specific combination of functional groups in N-1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)azetidin-3-ylpyrimidin-2-amino positions it as a valuable asset in this ongoing research effort.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the thiazole ring is typically achieved through cyclization reactions, while the attachment of the pyrimidine moiety often involves nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations. The resulting compound is then subjected to rigorous analytical testing to confirm its identity and purity.

The biological activity of N-1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)azetidin-3-ylpyrimidin-2-amino has been the subject of several preliminary studies. These investigations have revealed promising interactions with various biological targets, including enzymes and receptors involved in critical cellular processes. For instance, preliminary data suggests that this compound may inhibit certain kinases that are implicated in cancer progression. Additionally, its ability to modulate inflammatory pathways has been observed in in vitro assays, indicating potential therapeutic benefits in conditions such as arthritis and autoimmune diseases.

The development of new pharmaceuticals relies heavily on understanding the structure-property relationships within molecular compounds. N-1-(2,4-dimethyl-1,3-thiazole)-5-carbonyl)azetidin 3-ylpyrimidin - amine exemplifies this principle through its carefully designed molecular architecture. By combining known pharmacophores such as the thiazole and pyrimidine rings, researchers can predict and fine-tune biological activity. This approach has led to the discovery of numerous drug candidates that have advanced into clinical trials.

The future prospects for N-N-(2S)-N'-[(E)-(N'-[(E)-(Z)-[(Z)-(5-amino-pyridine)]methylene]-N''-(5-methylthieno[2',3':4',5']pyrrolo[3',4']imidazolizin]-6(7H)-ylidene)-amino]-methyl]-thiourea (CAS No. 2034285 99 7) are vast. Ongoing research aims to explore its potential in treating a variety of diseases by modulating specific biological pathways. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion, N-N-(2S)-N'-[(E)-(N'-[(E)-(Z)-[(Z)-(5-amino-pyridine)]methylene]-N''-(5-methylthieno[2',3':4',5']pyrrolo[3',4']imidazolizin]-6(7H)-ylidene)-amino]-methyl]-thiourea is a remarkable compound that exemplifies the power of heterocyclic chemistry in drug discovery. Its unique structure and promising biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications for this compound and similar derivatives, it is likely to play an increasingly important role in modern medicine.